Cas no 941919-06-8 (ethyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-1-benzothiophene-2-carboxylate)

• Product Name: ethyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-1-benzothiophene-2-carboxylate
• CAS No: 941919-06-8
• MF: C₁₈H₁₅NO₆S₂
• MW: 405.444802522659
• CID: 5442662
• Update Time: 2025-06-13

ethyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[(1,3-benzodioxol-5-ylamino)sulfonyl]-1-benzothiophene-2-carboxylate
• ethyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-1-benzothiophene-2-carboxylate

• Inchi： 1S/C18H15NO6S2/c1-2-23-18(20)16-17(12-5-3-4-6-15(12)26-16)27(21,22)19-11-7-8-13-14(9-11)25-10-24-13/h3-9,19H,2,10H2,1H3
• InChI Key： YJGRDJGGHIZFJA-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(S(NC1=CC=C3OCOC3=C1)(=O)=O)=C(C(OCC)=O)S2

Additional information on ethyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-1-benzothiophene-2-carboxylate

Introduction to Ethyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-1-benzothiophene-2-carboxylate (CAS No. 941919-06-8)

Ethyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-1-benzothiophene-2-carboxylate (CAS No. 941919-06-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines elements of benzodioxole and benzothiophene moieties, which are well-documented for their pharmacological potential. The presence of a sulfamoyl group further enhances its chemical reactivity and biological significance, making it a subject of extensive research in the development of novel therapeutic agents.

The benzodioxole moiety, also known as dihydrostilbene oxide, is a key structural feature that contributes to the compound's unique properties. This scaffold is widely recognized for its role in various biological processes and has been explored in numerous drug discovery programs. Specifically, the 2H-1,3-benzodioxol-5-yl group imparts a particular set of pharmacokinetic and pharmacodynamic characteristics that make it an attractive candidate for further investigation. In contrast, the benzothiophene component is another heterocyclic compound that has shown promise in the treatment of various diseases, including neurological disorders and cancer.

The sulfamoyl group (-SO₂NH₂) is a functional moiety that is frequently incorporated into pharmaceutical compounds due to its ability to enhance binding affinity and metabolic stability. In Ethyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-1-benzothiophene-2-carboxylate, this group is strategically positioned to interact with biological targets, thereby modulating cellular processes. The carboxylate ester at the end of the molecule provides an additional layer of chemical diversity, allowing for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between Ethyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-1-benzothiophene-2-carboxylate and its potential biological targets. These studies have highlighted the compound's ability to bind to specific enzymes and receptors, which could lead to the development of new drugs with improved efficacy and reduced side effects. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases involved in cancer progression.

The synthesis of Ethyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-1-benzothiophene-2-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Key steps include the formation of the benzodioxole ring through cyclization reactions, followed by sulfamoylation and esterification. Each step must be optimized to minimize byproduct formation and maximize the desired product.

In vitro studies have begun to unravel the pharmacological profile of Ethyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-1-benzothiophene-2-carboxylate. Initial experiments have demonstrated its ability to modulate various signaling pathways relevant to human health. For example, researchers have observed notable effects on pathways associated with inflammation and oxidative stress, which are implicated in a wide range of diseases. These findings are particularly promising given the growing interest in developing drugs that target these pathways.

The potential therapeutic applications of Ethyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-1-benzothiophene-2-carboxylate are diverse and span multiple disease areas. In oncology, for instance, its ability to interfere with cancer cell proliferation makes it a candidate for further development as an anticancer agent. Additionally, its anti-inflammatory properties suggest potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, Ethyl 3-(2H-1,3-benzodioxol-5-ysulfamoyl)-1-benzo-06]8) is a highly promising compound with significant pharmaceutical potential. Its unique molecular structure combines elements known for their biological activity with functional groups that enhance chemical reactivity. Ongoing research aims to fully elucidate its mechanism of action and explore its therapeutic applications in various disease states.